Cas no 138564-10-0 (3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline)

3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline is a versatile organic compound characterized by its 1,2,3,4-tetrazole substituent. This compound exhibits unique electronic properties, making it suitable for various synthetic applications, including the synthesis of pharmaceuticals and agrochemicals. Its structural complexity and stability offer a platform for further chemical transformations, while its reactivity allows for the creation of diverse functionalized derivatives.

3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline structure

138564-10-0 structure

Product Name:3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline

CAS No:138564-10-0

MF:C₈H₉N₅

MW:175.190560102463

MDL:MFCD20701955

CID:1253152

PubChem ID:21757564

Update Time:2025-07-31

3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-(1H-tetrazol-5-ylmethyl)-
- Z1262643706
- SUZKMPLUUBZTSJ-UHFFFAOYSA-N
- SCHEMBL3044331
- AKOS027201233
- 138564-10-0
- EN300-254245
- 3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline
- 3-(1H-tetrazol-5-ylmethyl)phenylamine
- 3-(2H-tetrazol-5-ylmethyl)aniline
- 3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline
- MDL： MFCD20701955
- Inchi： 1S/C8H9N5/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13)
- InChI Key： SUZKMPLUUBZTSJ-UHFFFAOYSA-N
- SMILES： N1=C(CC2C=CC=C(C=2)N)N=NN1

Computed Properties

Exact Mass: 175.08597
Monoisotopic Mass: 175.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 80.5Å²

Experimental Properties

PSA: 80.48

3-(2H-1,2,3,4-tetrazol-5-yl)methylaniline Pricemore >>

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